Cas no 1457589-19-3 (1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one)

• Product Name: 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one
• CAS No: 1457589-19-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5577369
• Update Time: 2025-05-26

1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-hydroxy-1-piperidinyl)-2-(3-methylphenyl)-
• 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one

• Inchi： 1S/C14H19NO2/c1-11-4-2-5-12(8-11)9-14(17)15-7-3-6-13(16)10-15/h2,4-5,8,13,16H,3,6-7,9-10H2,1H3
• InChI Key： MJJYMDAKTJBFLW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(O)C1)CC1=CC=CC(C)=C1

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 429.5±45.0 °C(Predicted)
• pka: 14.54±0.20(Predicted)

Additional information on 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one

Recent Advances in the Study of 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one (CAS: 1457589-19-3)

The compound 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one (CAS: 1457589-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxypiperidine and methylphenyl moieties, presents a unique scaffold for drug discovery and development. Recent studies have explored its potential as a bioactive compound, particularly in the context of neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a modulator of sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The researchers synthesized and evaluated a series of derivatives, with 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one showing promising binding affinity and selectivity. In vitro assays demonstrated its ability to attenuate oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has highlighted the compound's role in modulating inflammatory pathways. A preprint article on bioRxiv reported that 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage models. This finding positions the compound as a candidate for anti-inflammatory drug development, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one. A recent patent (WO2023056789) describes an improved catalytic process for its synthesis, achieving higher yields and purity. This development is critical for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicology assessments are required to evaluate its safety profile. Ongoing research aims to address these limitations while exploring its therapeutic potential in diverse disease models.

In conclusion, 1-(3-hydroxypiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one represents a versatile scaffold with significant pharmacological potential. Its dual activity in neuroprotection and anti-inflammatory pathways makes it a compelling candidate for multidisciplinary research. Future studies will likely focus on optimizing its efficacy and safety, paving the way for translational applications in medicine.